BENGHE Foundational & Exploratory

Check Availability & Pricing

Barium sulfite chemical formula and molar mass

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Barium sulfite

cat. No.: B3057232

Barium Sulfite: A Technical Overview

This guide provides an in-depth look at the fundamental chemical properties of barium sulfite,
tailored for researchers, scientists, and professionals in drug development.

Core Chemical Properties

Barium sulfite is an inorganic compound with the chemical formula BaSOs.[1][2] It exists as a
white, odorless solid or crystalline powder.[1][3]

Quantitative Data Summary

The key quantitative properties of barium sulfite are summarized in the table below for easy
reference.

Property Value Source
Chemical Formula BaSOs [1112]
Molar Mass 217.39 g/mol [41[5]16]
Molecular Formula Ba0sS [4]
Density 4.44 g/lcm?3 [1]
Solubility in Water 0.0011 g/100 mL [1]
Monoisotopic Mass 217.862062 g/mol [3]
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The molar mass of barium sulfite is calculated from the atomic masses of its constituent
elements: barium, sulfur, and oxygen. The calculation is as follows: (1 x 137.327) + (1 x 32.06)
+ (3 x16.0) = 217.387 g/mol .[7] Slight variations in the reported molar mass exist due to
differences in the atomic weight values used.[1][4][7][8]

Logical Relationship of Barium Sulfite Components

The following diagram illustrates the basic composition of barium sulfite from its constituent
ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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